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Compound of Interest

Compound Name: PSB-1114 tetrasodium

Cat. No.: B15568943

Technical Support Center: PSB-1114
Tetrasodium

This technical support center provides researchers, scientists, and drug development
professionals with essential information for the effective handling, storage, and use of PSB-
1114 tetrasodium. The following troubleshooting guides and frequently asked questions
(FAQs) address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for solid PSB-1114 tetrasodium?
A: For long-term stability, solid PSB-1114 tetrasodium should be stored at -80°C. For short-
term storage, some suppliers suggest room temperature is acceptable, but it is best practice to

consult the Certificate of Analysis provided with your specific lot for the most accurate
information.

Q2: How should | prepare a stock solution of PSB-1114 tetrasodium?

A: PSB-1114 tetrasodium is soluble in water. One supplier notes that it can be supplied pre-
dissolved at a concentration of 10 mM, indicating good aqueous solubility. For a detailed
protocol, please refer to the "Experimental Protocols" section below.

Q3: What is the stability of PSB-1114 tetrasodium in solution?
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A: As a nucleotide analog, PSB-1114 tetrasodium in agueous solution may be susceptible to
degradation over time, especially with repeated freeze-thaw cycles. It is recommended to
prepare fresh solutions for critical experiments or to aliquot stock solutions to minimize
degradation. For more details on solution stability, please see the data summary table.

Q4: | am not observing the expected biological activity in my experiment. What could be the
issue?

A: There are several potential reasons for a lack of activity. Please refer to the "Troubleshooting
Guide" and the accompanying workflow diagram to diagnose the issue. Common causes
include compound degradation, improper storage, or issues with the experimental system itself.

Q5: Are there any specific safety precautions | should take when handling PSB-1114
tetrasodium?

A: While a specific Material Safety Data Sheet (MSDS) for PSB-1114 tetrasodium is not
readily available, it is prudent to handle it with standard laboratory safety precautions for
chemical reagents. This includes wearing personal protective equipment (PPE) such as gloves,
eye protection, and a lab coat. Ensure good ventilation and avoid the formation of dust if
handling the solid form.

Data Presentation

Table 1: Handling and Storage Recommendations for PSB-1114 Tetrasodium
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Parameter

Recommendation

Source/Notes

Storage of Solid

-80°C for long-term storage.

Based on supplier
recommendations (e.g., Tocris

Bioscience).

Room temperature may be
suitable for short-term storage

in some regions.

Always refer to the Certificate
of Analysis for lot-specific

information.

Solubility

Soluble in water.

A 10 mM solution in water is

commercially available.

Solubility in other solvents like
DMSO or ethanol is not well-

documented.

It is recommended to use
aqueous buffers for initial stock

solutions.

Stock Solution Storage

Aliguot and store at -20°C or
-80°C to minimize freeze-thaw

cycles.

General best practice for

nucleotide analog solutions.

Solution Stability

Avoid multiple freeze-thaw
cycles. Prepare fresh solutions

for critical experiments.

Nucleotide analogs can be
prone to hydrolysis in agueous

solutions.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of PSB-1114 Tetrasodium

Materials:

pH 7.5)

PSB-1114 tetrasodium (solid)

Sterile, nuclease-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Nuclease-free water or appropriate aqueous buffer (e.g., TE buffer: 10 mM Tris, 1 mM EDTA,
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e \ortex mixer
Procedure:

o Pre-weighing Preparation: Allow the vial of solid PSB-1114 tetrasodium to equilibrate to
room temperature before opening to prevent condensation of moisture, which can affect the
stability of the compound.

e Weighing: Accurately weigh the desired amount of PSB-1114 tetrasodium in a sterile
microcentrifuge tube. The molecular weight of PSB-1114 tetrasodium is approximately
692.2 g/mol . To prepare 1 mL of a 10 mM stock solution, you would need 6.922 mg.

e Solubilization: Add the appropriate volume of nuclease-free water or buffer to the
microcentrifuge tube. For a 10 mM solution with 6.922 mg of the compound, add 1 mL of
solvent.

e Mixing: Vortex the solution gently until the solid is completely dissolved. Visually inspect the
solution to ensure there are no particulates.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
nuclease-free microcentrifuge tubes. Store the aliquots at -20°C or -80°C.

Mandatory Visualizations
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Start: No/Low Biological Activity Observed

Step 1: Veerify Compound Integrity

Was the solid stored at -80°C?.

Was the stock solution prepared fresh in an appropriate aqueous buffer? Outcome: Compound may be degraded. Use a fresh vial

Was the stock solution stored in aliquots at -20°C or -80°C?

Is the final concentration of PSB-1114 appropriate for the expected EC50?

No Yes, but still no effect

Outcome: Issue may be with the experimental model o protocol.

Click to download full resolution via product page

Caption: Troubleshooting workflow for experiments with PSB-1114 tetrasodium.
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Caption: Simplified P2Y2 receptor signaling pathway activated by PSB-1114.
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 To cite this document: BenchChem. [Handling and storage recommendations for PSB-1114
tetrasodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15568943#handling-and-storage-recommendations-
for-psb-1114-tetrasodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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